Cas no 1805042-77-6 (Ethyl 4-chloro-2-fluoro-5-methylphenylacetate)

• Product Name: Ethyl 4-chloro-2-fluoro-5-methylphenylacetate
• CAS No: 1805042-77-6
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 5006752
• Update Time: 2025-06-08

Ethyl 4-chloro-2-fluoro-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-fluoro-5-methylphenylacetate

• Inchi： 1S/C11H12ClFO2/c1-3-15-11(14)5-8-4-7(2)9(12)6-10(8)13/h4,6H,3,5H2,1-2H3
• InChI Key： BWQUZTWCSQKYJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-chloro-2-fluoro-5-methylphenylacetate

Ethyl 4-chloro-2-fluoro-5-methylphenylacetate (CAS No. 1805042-77-6): A Comprehensive Overview

Ethyl 4-chloro-2-fluoro-5-methylphenylacetate (CAS No. 1805042-77-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various pharmacologically active molecules. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the ester functional group, makes it a versatile intermediate in the development of novel therapeutic agents.

The chemical structure of Ethyl 4-chloro-2-fluoro-5-methylphenylacetate consists of a phenyl ring substituted with a methyl group at the 5-position, a chloro group at the 4-position, and a fluoro group at the 2-position. The acetate ester moiety is attached to the phenyl ring at the 3-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it an invaluable building block in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The compound Ethyl 4-chloro-2-fluoro-5-methylphenylacetate has been extensively studied for its potential applications in drug discovery. Its structural features are particularly interesting because they can influence both the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of Ethyl 4-chloro-2-fluoro-5-methylphenylacetate is its role as a key intermediate in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in cancer metabolism. The chloro and fluoro substituents are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design.

The pharmaceutical industry has been particularly interested in leveraging the structural diversity offered by Ethyl 4-chloro-2-fluoro-5-methylphenylacetate. Researchers have utilized this compound to develop novel analogs with improved pharmacokinetic profiles. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in inflammatory diseases.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 4-chloro-2-fluoro-5-methylphenylacetate. High-throughput virtual screening (HTVS) techniques have been employed to identify potential drug candidates derived from this intermediate. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and selectivity profiles with high accuracy.

The synthesis of Ethyl 4-chloro-2-fluoro-5-methylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its role in drug discovery, Ethyl 4-chloro-2-fluoro-5-methylphenylacetate has found applications in materials science. Its unique chemical properties make it suitable for developing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength.

The future prospects for Ethyl 4-chloro-2-fluoro-5-methylphenylacetate are promising, given its versatility and broad range of potential applications. Ongoing research aims to expand its utility in pharmaceuticals, agrochemicals, and specialty materials. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in addressing complex scientific challenges.

In conclusion, Ethyl 4-chloro-2-fluoro-5-methylphenylacetate (CAS No. 1805042-77-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry and drug development. As research progresses, we can expect to see even more innovative applications emerging from this versatile intermediate.